2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[[1-(2-hydroxyethyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H14F3N5O3S/c17-16(18,19)9-1-3-10(4-2-9)21-12(26)8-28-15-22-13-11(14(27)23-15)7-20-24(13)5-6-25/h1-4,7,25H,5-6,8H2,(H,21,26)(H,22,23,27)
• InChI Key: AKIFSLDUHDTFEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)NC(=O)CSC2=NC3=C(C=NN3CCO)C(=O)N2
• Molecular Formula: C16H14F3N5O3S
• Molecular Weight: 413.4 g/mol

Description

2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C16H14F3N5O3S and its molecular weight is 413.38. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Some studies have focused on the synthesis of new heterocycles incorporating the pyrazolopyrimidinone moiety, demonstrating their potential antimicrobial activities. Bondock et al. (2008) utilized a similar compound as a key intermediate for synthesizing various heterocycles, such as coumarins, pyridines, and pyrroles, which were then evaluated for antimicrobial properties (Bondock, Rabie, Etman, & Fadda, 2008).

Anticancer Activity

Research by Al-Sanea et al. (2020) involved attaching different aryloxy groups to the pyrimidine ring of a related compound, aiming to discover new anticancer agents. The synthesized compounds showed appreciable cancer cell growth inhibition against multiple cancer cell lines, indicating their potential as anticancer agents (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Imaging and Radiolabeling Applications

Dollé et al. (2008) reported on the synthesis of a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including a compound designed for labeling with fluorine-18 for in vivo imaging using positron emission tomography (PET). This work highlights the application of similar compounds in the development of selective radioligands for imaging purposes (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Neuroinflammation PET Imaging

Damont et al. (2015) synthesized a series of novel pyrazolo[1,5-a]pyrimidines closely related to known translocator protein 18 kDa (TSPO) ligands, aiming for applications in neuroinflammation PET imaging. These derivatives displayed subnanomolar affinity for TSPO, offering potential as in vivo PET radiotracers for early biomarker detection of neuroinflammatory processes (Damont, Médran-Navarrete, Cacheux, Kuhnast, Pottier, Bernards, Marguet, Puech, Boisgard, & Dollé, 2015).